![molecular formula C14H23NO4S2 B2803027 2-ethoxy-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-5-methylbenzenesulfonamide CAS No. 1396768-98-1](/img/structure/B2803027.png)
2-ethoxy-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-5-methylbenzenesulfonamide
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Description
2-ethoxy-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-5-methylbenzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of the Rho family of GTPases, which are key regulators of cell signaling pathways. EHT 1864 has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying cellular processes.
Scientific Research Applications
Sulfonamide-Based Medicinal Chemistry
Sulfonamides represent a significant class of compounds with a wide range of medicinal applications. Originating as synthetic antimicrobial agents, sulfonamides have seen extensive development, leading to derivatives with broad biological activities. Research efforts have continuously aimed to explore and enhance the medicinal value of sulfonamide derivatives through chemical structural modifications. These efforts have resulted in sulfonamide derivatives displaying antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, antiepileptic activities, and more. The versatility of sulfonamide compounds in drug discovery and pharmaceutical applications underscores the potential research interest in specific sulfonamide derivatives like the one mentioned (He Shichao et al., 2016).
Environmental Impact and Biodegradation
Research into sulfonamide compounds extends beyond medicinal applications to include their environmental fate, biodegradation, and potential impact on ecosystems. Studies have focused on understanding how these compounds, often used as pharmaceuticals and personal care products, persist and transform in the environment. The biodegradability of sulfonamides and their behavior in aquatic and soil environments are crucial for assessing their ecological impact and for developing strategies to mitigate potential adverse effects.
Analytical Methodologies
The development of analytical methods for identifying and quantifying sulfonamide compounds in various matrices is critical for both environmental monitoring and pharmaceutical development. Techniques such as spectrophotometry, HPLC, UPLC, and electrokinetic capillary electrophoresis have been employed to detect sulfonamides in cosmetics, environmental samples, and biological matrices. These methodologies facilitate the study of sulfonamide distribution, metabolism, and excretion, as well as their presence in consumer products (Mallika J.B.N et al., 2014).
properties
IUPAC Name |
2-ethoxy-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4S2/c1-5-19-12-7-6-11(2)8-13(12)21(17,18)15-9-14(3,16)10-20-4/h6-8,15-16H,5,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXEBWQHKKURPBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NCC(C)(CSC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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